2-Chloro-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-4-yl]acetamide

• IUPAC Name: 2-chloro-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-4-yl]acetamide
• InChI: InChI=1S/C16H15ClN2O3/c17-10-15(20)18-12-7-8-19(13-5-2-1-4-11(12)13)16(21)14-6-3-9-22-14/h1-6,9,12H,7-8,10H2,(H,18,20)
• InChI Key: UBXFMIVZMAOIPH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C2C1NC(=O)CCl)C(=O)C3=CC=CO3
• Molecular Formula: C16H15ClN2O3
• Molecular Weight: 318.75 g/mol

Description

2-Chloro-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-4-yl]acetamide is a chemical compound with potential applications in scientific research. It is a synthetic compound that is used to study the biochemical and physiological effects of various substances.

Mechanism Of Action

The mechanism of action of 2-Chloro-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-4-yl]acetamide is not well understood. However, it is believed to act as a central nervous system depressant and a muscle relaxant. It may also have other effects on the body, such as altering the levels of certain neurotransmitters.
Biochemical and Physiological Effects
2-Chloro-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-4-yl]acetamide has been shown to have a number of biochemical and physiological effects. For example, it can cause sedation, muscle relaxation, and a decrease in blood pressure. It may also affect the levels of certain neurotransmitters in the brain.

Advantages And Limitations For Lab Experiments

One advantage of using 2-Chloro-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-4-yl]acetamide in lab experiments is that it is a synthetic compound that can be easily obtained and purified. It is also relatively stable and can be stored for long periods of time. However, one limitation is that its mechanism of action is not well understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 2-Chloro-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-4-yl]acetamide. One direction is to further investigate its mechanism of action and the effects it has on the body. This could help to identify new targets for drug development and improve our understanding of the central nervous system and other physiological systems. Another direction is to explore its potential as a therapeutic agent for various diseases and conditions. This could involve testing its effects on animal models and eventually moving towards clinical trials. Finally, research could focus on developing new synthesis methods for this compound that are more efficient and cost-effective.

Synthesis Methods

The synthesis of 2-Chloro-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-4-yl]acetamide involves the reaction of 2-chloroacetamide with furan-2-carboxylic acid and 3,4-dihydro-2H-quinoline-4-carboxylic acid. The reaction is carried out in the presence of a catalyst and under controlled conditions to obtain the desired product. The purity and yield of the product can be improved by using advanced purification techniques.

Scientific Research Applications

2-Chloro-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-4-yl]acetamide has potential applications in scientific research. It can be used to study the biochemical and physiological effects of various substances. For example, it can be used to study the effects of drugs on the central nervous system, cardiovascular system, and other physiological systems. It can also be used to study the mechanisms of action of different compounds.